Cas no 2227852-06-2 ((1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol
• CAS No: 2227852-06-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5980092
• PubChem ID: 95442568
• Update Time: 2025-05-26

(1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol
• EN300-1734815
• 2227852-06-2

• Inchi： 1S/C13H18N2O/c1-9-13(12(16)7-8-14)10-5-3-4-6-11(10)15(9)2/h3-6,12,16H,7-8,14H2,1-2H3/t12-/m0/s1
• InChI Key： NSBFEEGCXVPRLF-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Additional information on (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol

Chemical Profile of (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol (CAS No. 2227852-06-2)

The compound (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol, identified by its CAS number 2227852-06-2, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This enantiomerically pure compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The presence of a chiral center at the (1S) configuration, combined with the unique indole moiety, positions this molecule as a promising candidate for further exploration in therapeutic applications.

The structural framework of (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol incorporates an amine functional group and a dimethyl-substituted indole ring, which are both well-documented for their role in modulating biological pathways. The indole scaffold, in particular, is widely recognized for its pharmacological significance, with numerous indole derivatives exhibiting potent activities against various diseases. Recent studies have highlighted the importance of optimizing the substituents around the indole core to enhance bioavailability and target specificity, making this compound a valuable asset in medicinal chemistry.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are essential steps toward developing novel therapeutics. The stereochemistry of (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol plays a crucial role in determining its biological efficacy. Enantiopure compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts, underscoring the need for precise stereochemical control during synthesis. Advanced synthetic methodologies have enabled the efficient preparation of this enantiomer, facilitating further investigation into its potential therapeutic benefits.

Current research in medicinal chemistry has been increasingly focused on identifying small molecules that can modulate neurological and inflammatory pathways. The indole derivative (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol has shown promise in preclinical studies as a potential modulator of these pathways. For instance, studies suggest that compounds with similar structural features may interact with neurotransmitter receptors and inflammatory cytokines, thereby offering therapeutic relief in conditions such as neurodegenerative disorders and chronic inflammation. These findings align with the broader trend in drug development toward targeting multifaceted biological processes.

The chemical properties of (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol also make it an interesting candidate for further biochemical investigation. The compound's solubility profile, stability under various conditions, and interactions with biological targets are critical parameters that influence its suitability for therapeutic applications. Researchers have been employing sophisticated spectroscopic techniques and computational methods to elucidate its molecular interactions and pharmacophore features. Such detailed understanding is essential for optimizing drug-like properties and improving overall efficacy.

In addition to its potential therapeutic applications, the synthesis of (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-ol has provided valuable insights into asymmetric catalysis and chiral resolution techniques. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry by advancing methodologies for constructing complex stereocenters. These advancements are crucial for the sustainable production of enantiopure pharmaceuticals and highlight the importance of interdisciplinary collaboration between chemists and biologists.

Looking ahead, the future prospects for (1S)-3-amino-1-(1,2-dimethyl-1H-indol-3-y]propan-l -01 appear promising as more research unfolds. Its unique structural features and demonstrated biological activity suggest that it could serve as a lead compound or building block for novel drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration into its potential applications across various therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in developing next-generation therapeutics.